Cas no 1173158-67-2 (benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate)

Benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate is a carbamate derivative featuring a benzyl-protected amine group and a hydroxylethylphenyl moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its dual functional groups, which allow for further derivatization or conjugation. The carbamate group provides stability, while the hydroxyethyl substituent enhances solubility in polar solvents, facilitating its use in aqueous reaction systems. Its well-defined structure makes it suitable as an intermediate in the preparation of more complex molecules, particularly in medicinal chemistry applications where controlled release or targeted modifications are required. The compound is typically handled under standard laboratory conditions.
benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate structure
1173158-67-2 structure
Product Name:benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate
CAS No:1173158-67-2
MF:C17H19NO3
MW:285.337664842606
CID:5972034
PubChem ID:57903245
Update Time:2025-06-14

benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-28287066
    • benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate
    • SCHEMBL3421001
    • 1173158-67-2
    • Inchi: 1S/C17H19NO3/c19-11-10-14-6-8-15(9-7-14)12-18-17(20)21-13-16-4-2-1-3-5-16/h1-9,19H,10-13H2,(H,18,20)
    • InChI Key: ZQCOCYLSJQABLL-UHFFFAOYSA-N
    • SMILES: O(C(NCC1C=CC(=CC=1)CCO)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 285.13649347g/mol
  • Monoisotopic Mass: 285.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 58.6Ų

benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate Pricemore >>

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Additional information on benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate

Comprehensive Overview of Benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate (CAS No. 1173158-67-2)

Benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate (CAS No. 1173158-67-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamate functional group and hydroxyethyl substituent, is widely studied for its potential applications in drug development and material science. Its molecular structure combines a benzyl group with a phenylmethyl backbone, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for benzyl carbamate derivatives has surged due to their role in designing targeted therapeutics and biocompatible materials. Researchers are particularly interested in its hydrophilic-lipophilic balance, which is critical for enhancing drug solubility and bioavailability. The CAS No. 1173158-67-2 is frequently cited in patents and academic papers, reflecting its importance in medicinal chemistry and bioconjugation strategies.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like Benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate. With growing emphasis on green chemistry, researchers are investigating catalytic processes and solvent-free reactions to produce this compound efficiently. This aligns with broader industry trends toward reducing environmental impact while maintaining high purity and yield.

Another area of interest is the compound's potential role in prodrug design. Prodrugs are inactive precursors that convert into active drugs within the body, and carbamate-based structures like CAS No. 1173158-67-2 are often used to improve pharmacokinetics. This has led to increased searches for "carbamate prodrug applications" and "hydroxyethylphenyl derivatives in medicine," highlighting its relevance in modern pharmacology.

From a technical perspective, the spectroscopic properties of Benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate are well-documented. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) data confirm its structural integrity, making it a reliable reference standard in analytical laboratories. Its stability under various conditions is also a key focus, particularly for storage and transportation in the pharmaceutical supply chain.

In summary, Benzyl N-{[4-(2-hydroxyethyl)phenyl]methyl}carbamate (CAS No. 1173158-67-2) represents a critical building block in advanced chemical synthesis. Its applications span drug discovery, material science, and biotechnology, driven by its adaptable chemical framework. As research continues to evolve, this compound is poised to play a pivotal role in addressing challenges related to drug delivery and sustainable manufacturing.

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